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Compound Name: Methuosis inducer 1
Cat. No.: B8088279
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Executive Summary

Methuosis Inducer 1 (chemically known as MIPP) is a potent indole-based chalcone
derivative that triggers methuosis, a unique form of non-apoptotic cell death characterized by
catastrophic accumulation of cytoplasmic vacuoles.[1][2] Unlike apoptosis, which yields
condensed cell corpses, methuosis results in cell rupture and lysis.[2][3]

Critical Safety Directive: While MIPP is not classified as a volatile toxin, its mechanism involves
profound disruption of endosomal trafficking at micromolar concentrations. Strict adherence to
Personal Protective Equipment (PPE) and containment protocols is required to prevent
accidental mucosal absorption or inhalation of particulates, which could theoretically trigger
cytotoxic vacuolization in exposed tissues.

Compound Profile & Mechanism

To handle MIPP safely, one must understand its biological potency. It is not merely a "toxic"
chemical; it is a specific dysregulator of cellular drinking (macropinosytosis).
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Property Details

Common Name Methuosis Inducer 1 (MIPP)

3-(2-methyl-1H-indol-3-yl)-1-(4-pyridinyl)-2-

propen-1-one

Chemical Name

CAS Number 2240205-30-3
Molecular Weight ~262.3 g/mol
Physical State Yellow to Orange Crystalline Solid
N Soluble in DMSO (>10 mg/mL); Poorly soluble
Solubility )
in water
Storage -20°C (Desiccated, Dark)

Biological Mechanism of Action

MIPP induces death by "choking"” the cell with its own macropinosomes.
o Entry: MIPP enters the cell and stimulates macropinocytosis (bulk fluid uptake).[1]

» Blockade: It reduces levels of active Rab5 (early endosome marker) and prematurely recruits
Rab7 (late endosome marker).[1][2]

o Accumulation: These "confused" vesicles cannot fuse with lysosomes for degradation.
Instead, they undergo homotypic fusion, creating giant, fluid-filled vacuoles that displace
organelles and eventually rupture the plasma membrane.
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Figure 1: Mechanism of MIPP-induced methuosis.[1][2][4] The compound uncouples the
endosomal recycling pathway, leading to fatal vacuolization.[2]

Risk Assessment & PPE Matrix

The primary risk is inhalation of dry powder during weighing and dermal absorption of DMSO
stocks. DMSO is a permeation enhancer, meaning it can carry dissolved MIPP directly through
the skin and into the bloodstream.

PPE Requirements by Operation

Operation Respiratory Dermal (Hands) Eye/Face Body
o N95/P95 Double Nitrile
Weighing ) Lab Coat +
Respirator (or Gloves (0.11mm Safety Goggles
Powder ) Tyvek Sleeves
Fume Hood) min)
Double Nitrile
Solubilization Fume Hood (Change
) ) ] ) Safety Goggles Lab Coat
(DMSO) Required immediately if
splashed)
) o Surgical Mask Single Nitrile
Dilute Application Safety Glasses Lab Coat
(Standard) Gloves
Chemical
_ P100/N99 _ . _ ,
Spill Cleanup ) Resistant Utility Face Shield Tyvek Suit
Respirator
Gloves

Critical Note on Gloves: MIPP is hydrophobic. While nitrile provides good protection against the
solid, DMSO permeates nitrile rapidly. If a DMSO stock solution splashes on your glove,
remove and replace it immediately. Do not wait.

Operational Protocol: From Stock to Assay

This workflow ensures sterility and safety while maintaining compound stability.

Step 1: Stock Solution Preparation (10 mM)

e Calculation: For 5 mg of MIPP (MW: 262.3 g/mol ), add 1.906 mL of anhydrous DMSO.
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e Procedure:
o Work inside a chemical fume hood.
o Centrifuge the product vial briefly (500 x g, 1 min) to settle powder.
o Add DMSO gently down the side of the vial.
o Vortex for 30 seconds until fully dissolved (solution should be clear yellow/orange).

o Aliquot immediately into amber glass or light-blocking microcentrifuge tubes (e.g., 50 pL
aliquots) to avoid freeze-thaw cycles.

o Store at -20°C.

Step 2: Working Solution & Application

e Dilution: Dilute the stock 1:1000 in culture media to achieve a 10 uM screening
concentration.

e Control: Always run a Vehicle Control (DMSO 0.1%) to differentiate solvent toxicity from
methuosis.

o Observation: Vacuolization is typically visible within 4—-6 hours under phase-contrast
microscopy.

Step 3: Waste Disposal[6]

e Liquid Waste: Collect all media and DMSO waste in a dedicated "Cytotoxic/Organic” waste
stream. Do not pour down the sink.

e Solid Waste: Tips and tubes contacting MIPP must be incinerated or disposed of as
hazardous chemical waste.
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Figure 2: Step-by-step handling workflow for Methuosis Inducer 1.

Emergency Response

In Case of Exposure:

¢ Skin Contact (DMSO solution): Wash with soap and copious water for 15 minutes. DMSO
carries the drug into the skin; speed is critical to minimize systemic absorption.

+ Eye Contact: Flush with eyewash station for 15 minutes. Seek medical attention.
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 Inhalation: Move to fresh air. If breathing is difficult, provide oxygen.[5]

Spill Cleanup (Liquid):

Isolate the area.

Wear double gloves and a respirator.

Cover spill with absorbent pads.

Clean area with 70% ethanol followed by soap and water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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